Cas no 2034525-71-6 (N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide)

• Product Name: N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• CAS No: 2034525-71-6
• MF: C₁₇H₁₂N₄O₂S₂
• MW: 368.432780265808
• CID: 6077067
• PubChem ID: 91813940
• Update Time: 2025-06-15

N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6445-5022
• N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}-2,1,3-benzothiadiazole-5-carboxamide
• N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]-2,1,3-benzothiadiazole-5-carboxamide
• AKOS025315729
• N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• 2034525-71-6

• Inchi： 1S/C17H12N4O2S2/c22-16(12-3-6-14-15(9-12)21-25-20-14)19-10-11-1-4-13(5-2-11)23-17-18-7-8-24-17/h1-9H,10H2,(H,19,22)
• InChI Key： TVBBRUXPMCILQD-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCC1C=CC(=CC=1)OC1=NC=CS1)=O

Computed Properties

• Exact Mass: 368.04016799g/mol
• Monoisotopic Mass: 368.04016799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 134Ų

Additional information on N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

Introduction to N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide (CAS No. 2034525-71-6)

N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034525-71-6, represents a novel class of molecules with potential applications in the development of therapeutic agents. The structural framework of this compound incorporates multiple heterocyclic moieties, including a benzyl group linked to a thiazole ring, which is further connected to a benzo[c][1,2,5]thiadiazole core. This unique arrangement imparts distinct chemical and biological properties that make it a subject of intense research interest.

The benzo[c][1,2,5]thiadiazole moiety is particularly noteworthy due to its presence in several bioactive molecules. This scaffold has been extensively studied for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a thiazole ring enhances the compound's potential to interact with biological targets, making it a valuable candidate for drug discovery programs. Recent studies have highlighted the importance of benzo[c][1,2,5]thiadiazole derivatives in modulating various cellular processes, which underscores the significance of exploring new analogs like N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide.

The presence of the 4-(thiazol-2-yloxy)benzyl group in the molecular structure adds another layer of complexity and functionality. This moiety can serve as a linker or anchor point for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties. The thiazol-2-yloxy part of the molecule is particularly interesting because it combines the sulfur-rich environment of thiazole with the aromatic system of benzyl groups. Such combinations are often explored in medicinal chemistry to enhance binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for various diseases. N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide has been investigated as a potential lead compound in this context. Its unique structural features suggest that it may interact with enzymes or receptors involved in disease pathways. For instance, studies have shown that benzo[c][1,2,5]thiadiazole derivatives can modulate kinase activity, which is relevant to several cancers and inflammatory conditions. The benzyl and thiazol-2-yloxy groups could potentially engage in hydrogen bonding or hydrophobic interactions with key residues in target proteins.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide exemplifies this trend by combining multiple heterocyclic systems into a single molecule. Such multifunctional scaffolds are often more potent and selective compared to simpler structures. The benzo[c][1,2,5]thiadiazole core is known for its ability to cross the blood-brain barrier and reach central nervous system targets, making it particularly relevant for neuropharmacological applications.

One of the most compelling aspects of N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is its synthetic accessibility. The availability of starting materials for its construction allows researchers to easily modify its structure and explore new derivatives. This flexibility is crucial for drug discovery programs that require rapid iteration and optimization. Additionally, the compound's stability under various conditions makes it suitable for both laboratory research and potential industrial applications.

The biological activity of this compound has been preliminarily assessed through computational modeling and experimental screening. Initial results suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. While these findings are promising, further studies are needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists will be essential in translating these preliminary observations into tangible benefits for patients.

In conclusion，N-(4-(thiazol-2-yloxy)benzyl)benzo[c][1，2，5]thiadiazole-5-carboxamide (CAS No.2034525-71-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents。 Its unique combination of heterocyclic moieties offers multiple opportunities for interaction with biological targets， making it a valuable asset in ongoing drug discovery efforts。 As research continues to uncover new applications for this compound， its significance in pharmaceutical chemistry is likely to grow， contributing to advancements in medicine and healthcare。